Cas no 2097918-87-9 (N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide)

• Product Name: N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide
• CAS No: 2097918-87-9
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6128009
• PubChem ID: 126852632
• Update Time: 2025-10-19

N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide
• Propanamide, N-([2,3'-bifuran]-5-ylmethyl)-2,2-dimethyl-
• CHEMBL4991527
• N-[[5-(furan-3-yl)furan-2-yl]methyl]-2,2-dimethylpropanamide
• 2097918-87-9
• F6516-1562
• AKOS032459333
• N-({[2,3'-bifuran]-5-yl}methyl)-2,2-dimethylpropanamide

• Inchi： 1S/C14H17NO3/c1-14(2,3)13(16)15-8-11-4-5-12(18-11)10-6-7-17-9-10/h4-7,9H,8H2,1-3H3,(H,15,16)
• InChI Key： ANWAPWMYZRXIRU-UHFFFAOYSA-N
• SMILES： C(NCC1OC(C2C=COC=2)=CC=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 239.8±19.0 °C(Predicted)
• pka: 15.40±0.46(Predicted)

Additional information on N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide

Professional Introduction to N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide (CAS No. 2097918-87-9)

N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide, identified by the CAS number 2097918-87-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The bifuran moiety and the amide functional group contribute to its distinctive chemical properties, making it a valuable candidate for further exploration.

The structure of N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide consists of a bifuran ring system connected to a methyl group, which is further substituted with an amide group. This configuration imparts a range of chemical reactivities and interactions that are being studied for their biological significance. The bifuran ring, known for its aromatic stability and electronic properties, plays a crucial role in modulating the compound's behavior in various chemical environments.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures for their potential therapeutic benefits. The bifuran moiety, in particular, has been explored in several studies for its ability to interact with biological targets. Research has shown that molecules containing bifuran rings can exhibit significant activity against various pathogens and can be engineered to target specific disease mechanisms.

The amide group in N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide further enhances its potential as a pharmacophore. Amides are well-known for their role in drug design due to their stability and ability to form hydrogen bonds. These properties make amides excellent candidates for modulating enzyme activity and receptor binding. The combination of the bifuran ring and the amide group in this compound suggests a multifaceted approach to drug development, where both structural and functional aspects are optimized.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the molecular interactions that govern biological processes. N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide has been studied for its potential role in modulating pathways associated with inflammation and neurodegeneration. Preliminary findings indicate that this compound can interact with specific proteins and enzymes involved in these pathways, suggesting its utility as a lead compound for further drug development.

The synthesis of N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of modern catalytic methods and purification techniques has enabled researchers to explore its properties more effectively. These advancements have not only facilitated the study of this compound but also opened up new avenues for the development of related molecules.

In conclusion, N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide (CAS No. 2097918-87-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that N-({2,3'-bifuran-5-yl}methyl)-2,2-dimethylpropanamide will play an important role in the development of novel therapeutic agents.